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Compound of Interest

Compound Name: 3-Hydroxy-3-methylbutanenitrile

Cat. No.: B077339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Hydroxy-3-methylbutanenitrile,

a versatile chemical intermediate. It details the compound's chemical and physical properties,

outlines established synthesis protocols, and presents its spectroscopic profile. Furthermore,

this guide explores the applications of 3-Hydroxy-3-methylbutanenitrile in various fields,

particularly in the synthesis of bioactive molecules, and discusses its safety and handling

considerations. The information is structured to be a valuable resource for researchers,

chemists, and professionals involved in drug development and organic synthesis.

Chemical and Physical Properties
3-Hydroxy-3-methylbutanenitrile, also known as acetone cyanohydrin, is a clear, colorless to

pale yellow liquid. Its fundamental properties are summarized in the table below for easy

reference.
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Property Value Reference(s)

IUPAC Name
3-Hydroxy-3-

methylbutanenitrile
[1][2]

CAS Number 13635-04-6 [1][2]

Molecular Formula C5H9NO [1][2]

Molecular Weight 99.13 g/mol [1][2]

Boiling Point 114-116 °C at 30 mmHg [2]

Density 0.959 g/mL at 20 °C [2]

Refractive Index (n20/D) 1.430 [2]

Flash Point 97 °C [2]

Solubility Soluble in water. [3]

Synonyms: 3-Hydroxy-3-methylbutyronitrile, Acetone cyanohydrin, β-Hydroxyisovaleronitrile.[1]

[2]

Synthesis of 3-Hydroxy-3-methylbutanenitrile
Several synthetic routes to 3-Hydroxy-3-methylbutanenitrile have been reported. The

following sections provide detailed experimental protocols for the most common methods.

Synthesis from Isobutylene Oxide and Cyanide
This method involves the nucleophilic ring-opening of isobutylene oxide with a cyanide source.

Experimental Protocol:

In a reaction vessel, dissolve 1,2-epoxy-2-methylpropane (isobutylene oxide) in deionized

water.

Under stirring, add sodium cyanide to the solution.
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The reaction is typically carried out at a pH greater than 7, ideally between 9 and 12, to

ensure the cyanide is in its nucleophilic form.

The reaction mixture is stirred for several hours at room temperature to ensure complete

conversion.

Following the reaction, an aqueous, slightly acidic work-up is performed to yield 3-Hydroxy-
3-methylbutanenitrile.

Synthesis from Acetone and Acetonitrile
This route offers a direct approach from readily available starting materials.

Experimental Protocol:

This synthesis is typically performed in the presence of a strong base, such as P(i-

PrNCH2CH2)3N, and magnesium sulfate.

Acetone and acetonitrile are reacted at 25 °C for approximately 4 hours to achieve a high

yield of the product.[2]

Synthesis from 2-Methyl-3-butyn-2-ol
An alternative synthesis involves the hydration of the alkyne functionality in 2-methyl-3-butyn-2-

ol. Further details on this specific conversion to the nitrile were not available in the searched

literature.

Spectroscopic Data
The structural characterization of 3-Hydroxy-3-methylbutanenitrile is confirmed by various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific, detailed spectra with peak assignments were not found in the literature search,

the availability of both ¹H and ¹³C NMR spectra has been confirmed.[1] This data is crucial for

verifying the structure of the synthesized compound.
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Infrared (IR) Spectroscopy
The IR spectrum of 3-Hydroxy-3-methylbutanenitrile is expected to show characteristic

absorption bands for the hydroxyl (-OH) and nitrile (-C≡N) functional groups. A broad band in

the region of 3200-3600 cm⁻¹ would correspond to the O-H stretching vibration, while a sharp

peak around 2250 cm⁻¹ would indicate the C≡N stretch.

Mass Spectrometry (MS)
The mass spectrum of 3-Hydroxy-3-methylbutanenitrile would show a molecular ion peak

corresponding to its molecular weight. The fragmentation pattern would be influenced by the

presence of the hydroxyl and nitrile groups, with common fragmentation pathways including the

loss of a methyl group or water.

Chemical Reactions and Applications
3-Hydroxy-3-methylbutanenitrile is a valuable intermediate in organic synthesis, primarily

due to the reactivity of its hydroxyl and nitrile functionalities.

Synthesis of 3-Hydroxy-3-methylbutyrate (HMB)
A significant application of 3-Hydroxy-3-methylbutanenitrile is its use as a precursor for the

synthesis of 3-hydroxy-3-methylbutyrate (HMB), a metabolite of the amino acid leucine that is

used as a dietary supplement. The synthesis involves the hydrolysis of the nitrile group to a

carboxylic acid.

Synthesis of 1,1-dimethylcyanoethyl bromoacetate
3-Hydroxy-3-methylbutanenitrile can be used to synthesize 1,1-dimethylcyanoethyl

bromoacetate, another potential building block in organic synthesis.[2]

Role in Pharmaceutical and Bioactive Molecule
Synthesis
As a bifunctional molecule, 3-Hydroxy-3-methylbutanenitrile serves as a versatile starting

material for the synthesis of various more complex molecules, including those with potential

biological activity. The hydroxyl group can be further functionalized or eliminated, while the

nitrile group can be hydrolyzed, reduced, or participate in cycloaddition reactions.
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Safety and Handling
3-Hydroxy-3-methylbutanenitrile is classified as harmful if swallowed or inhaled.[1] It is

essential to handle this compound in a well-ventilated fume hood, wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H332: Harmful if inhaled.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P301+P317: IF SWALLOWED: Get medical help.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

P317: Get medical help.[1]

P330: Rinse mouth.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Visualizations
Synthesis Pathway from Isobutylene Oxide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b077339?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isobutylene Oxide

Intermediate Alkoxide

Nucleophilic Attack

Cyanide (NaCN)

3-Hydroxy-3-methylbutanenitrile

Aqueous Work-up

Click to download full resolution via product page

Caption: Synthesis of 3-Hydroxy-3-methylbutanenitrile from Isobutylene Oxide.

Application in HMB Synthesis
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Caption: Conversion of 3-Hydroxy-3-methylbutanenitrile to HMB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b077339?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-3-methylbutanenitrile
https://www.lookchem.com/404.htm
https://foodb.ca/compounds/FDB030109
https://foodb.ca/compounds/FDB030109
https://www.benchchem.com/product/b077339#chemical-formula-of-3-hydroxy-3-methylbutanenitrile-c5h9no
https://www.benchchem.com/product/b077339#chemical-formula-of-3-hydroxy-3-methylbutanenitrile-c5h9no
https://www.benchchem.com/product/b077339#chemical-formula-of-3-hydroxy-3-methylbutanenitrile-c5h9no
https://www.benchchem.com/product/b077339#chemical-formula-of-3-hydroxy-3-methylbutanenitrile-c5h9no
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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